1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one

• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C18H16N4O2/c1-12-4-2-5-13(8-12)24-18-9-17(19-11-20-18)22-15-6-3-7-16(23)14(15)10-21-22/h2,4-5,8-11H,3,6-7H2,1H3
• InChI Key: ZOGAQBVEHAKSEE-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OC2=NC=NC(=C2)N3C4=C(C=N3)C(=O)CCC4

Description

1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one is a small molecule inhibitor of the protein kinase CK2. This compound has been widely used in scientific research due to its potential therapeutic applications in various diseases, such as cancer and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one involves the inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that phosphorylates a wide range of substrates involved in many cellular processes. By inhibiting CK2 activity, 1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one can modulate various signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one has been shown to have various biochemical and physiological effects. In cancer cells, this compound can inhibit cell proliferation, induce apoptosis, and sensitize cells to chemotherapy. In addition, it can also modulate various signaling pathways, such as Wnt, NF-κB, and PI3K/Akt, which are involved in cancer progression. In neurodegenerative disorders, 1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one can protect neurons from oxidative stress and promote neuronal survival.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one in lab experiments is its specificity for CK2. This compound has been shown to selectively inhibit CK2 activity without affecting other protein kinases. In addition, it has been used in various in vitro and in vivo models, making it a valuable tool for scientific research. However, one limitation of this compound is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

For the research of this compound include investigating its potential therapeutic applications in other diseases and developing more potent and selective CK2 inhibitors.

Synthesis Methods

The synthesis of 1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one involves a series of chemical reactions. The starting material is 3-methylphenol, which is converted to 3-methylphenyl isocyanate. This intermediate is then reacted with 6-bromo-4-chloropyrimidine to form 6-(3-methylphenylcarbamoyl)pyrimidin-4-yl bromide. Finally, the bromide is reacted with 5,6-dihydro-4H-indazole-4-one to produce the target compound.

Scientific Research Applications

1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of CK2, a protein kinase that plays a role in cell proliferation, differentiation, and apoptosis. CK2 is overexpressed in many types of cancer, making it a promising target for cancer therapy. In addition, CK2 is also involved in the regulation of various signaling pathways, such as Wnt, NF-κB, and PI3K/Akt, which are implicated in many diseases, including neurodegenerative disorders. Therefore, 1-[6-(3-methylphenoxy)pyrimidin-4-yl]-6,7-dihydro-5H-indazol-4-one has potential applications in cancer and neurodegenerative disease research.